Cas no 171858-12-1 (3-(1-methyl-1H-pyrrol-3-yl)propanoic acid)

• Product Name: 3-(1-methyl-1H-pyrrol-3-yl)propanoic acid
• CAS No: 171858-12-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD20642348
• CID: 4612500
• PubChem ID: 68425938
• Update Time: 2024-03-01

3-(1-methyl-1H-pyrrol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrrol-3-yl)propanoic acid
• 1H-Pyrrole-3-propanoic acid, 1-methyl-
• 3-(1-methylpyrrol-3-yl)propanoic acid
• Z2327883709

• MDL： MFCD20642348
• Inchi： 1S/C8H11NO2/c1-9-5-4-7(6-9)2-3-8(10)11/h4-6H,2-3H2,1H3,(H,10,11)
• InChI Key： MQVFNRISWMTKKW-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 0.4
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles